Cas no 2035000-77-0 (1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one)

• Product Name: 1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one
• CAS No: 2035000-77-0
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 5380026
• Update Time: 2025-06-12

1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one

• Inchi： 1S/C21H20N2O2S/c24-20(9-8-18-6-3-15-26-18)23-13-10-17(11-14-23)25-19-7-1-4-16-5-2-12-22-21(16)19/h1-9,12,15,17H,10-11,13-14H2
• InChI Key： AEFDVDMXCJLQMC-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)CC1)(=O)C=CC1SC=CC=1

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.5±55.0 °C(Predicted)
• pka: 3.25±0.17(Predicted)

Additional information on 1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one

Comprehensive Overview of 1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one (CAS No. 2035000-77-0)

The compound 1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one (CAS No. 2035000-77-0) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a quinoline moiety with a piperidine ring and a thienyl group, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like this has surged due to their role in developing small-molecule therapeutics. The presence of both 8-quinolinyloxy and 2-thienyl groups suggests possible applications in metal-chelating agents or OLED materials, addressing hot topics such as sustainable energy and advanced electronics. Its CAS number 2035000-77-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, the propen-1-one backbone offers opportunities for further functionalization, making it valuable for structure-activity relationship (SAR) studies. This aligns with the growing focus on fragment-based drug design, a trending methodology in medicinal chemistry. The compound’s piperidinyl segment also resonates with research on CNS-targeting molecules, a field experiencing rapid growth due to neurological disease challenges.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity for research applications. Its stability under various pH conditions is another area of interest, particularly for formulations in drug delivery systems. The integration of computational modeling to predict its ADMET properties further enhances its utility in preclinical research.

Beyond pharmaceuticals, 2035000-77-0 may contribute to agrochemical innovation, as similar structures show herbicidal or fungicidal activity. This connects to global discussions on sustainable agriculture and crop protection. Additionally, its potential in photodynamic therapy (PDT) is being explored, leveraging the quinoline group’s light-absorbing properties—a topic gaining traction in cancer research forums.

In summary, 1-[4-(8-Quinolinyloxy)-1-piperidinyl]-3-(2-thienyl)-2-propen-1-one represents a multifaceted compound with cross-disciplinary appeal. Its CAS registry number 2035000-77-0 serves as a gateway for researchers investigating bioactive scaffolds, material science, and beyond. As scientific inquiries evolve, this molecule’s adaptability ensures its place in ongoing explorations of molecular diversity and functional innovation.